Cas no 1173-13-3 (Previtamin D3)

Previtamin D3 structure
Previtamin D3 structure
Product Name:Previtamin D3
CAS No:1173-13-3
MF:C27H44O
MW:384.637668609619
CID:170255
PubChem ID:5281058
Update Time:2025-04-19

Previtamin D3 Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexen-1-ol,3-[(1Z)-2-[(1R,3aR,7aR)-1-[(1R)-1,5-dimethylhexyl]-2,3,3a,6,7,7a-hexahydro-7a-methyl-1H-inden-4-yl]ethenyl]-4-methyl-,(1S)-
    • (3beta,6Z)-9,10-secocholesta-5(10),6,8-trien-3-ol
    • 3-Cyclohexen-1-ol,3-[(1Z)-2-[(1R,3aR,7aR)-1-[(1R)-1,5-dimethylhexyl]-2,3,3a,6,7,7a-hexahydro-7...
    • 3-Cyclohexen-1-ol,3-[(1Z)-2-[(1R,3aR,7aR)-1-[(1R)-1,5-dimethylhexyl]-2,3,3a,6,7,7a-hexahydro-7a-methyl-1H-inden-4-yl]ethenyl]
    • PRECALCIFEROL
    • Previtamin D3
    • (1S)-3-[(Z)-2-[(1R,3aR,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
    • UNII-HDA46400N5
    • 1173-13-3
    • (6Z)-(3S)-9,10-seco-5(10), 6,8-cholestatrien-3-ol
    • YUGCAAVRZWBXEQ-WHTXLNIXSA-N
    • (3S,6Z)-9,10-secocholesta-5(10),6,8-trien-3-ol
    • pre-vitamin D3
    • SCHEMBL21302828
    • Previtamin D
    • Previtamin D(3)
    • HY-130705
    • 3-CYCLOHEXEN-1-OL, 3-((1Z)-2-((1R,3AR,7AR)-1-((1R)-1,5-DIMETHYLHEXYL)-2,3,3A,6,7,7A-HEXAHYDRO-7A-METHYL-1H-INDEN-4-YL)ETHENYL)-4-METHYL-, (1S)-
    • AKOS040756514
    • Precalciferol3
    • C07711
    • Pracholecalciferol
    • LMST03020222
    • DTXSID90862573
    • EINECS 214-634-2
    • Previtamin D3 (>80%)
    • DB15614
    • previtamin D3 / precholecalciferol / (6Z)-tacalciol
    • 9,10-SECOCHOLESTA-5(10),6,8-TRIEN-3-OL, (3.BETA.,6Z)-
    • (6Z)-(3S)-9,10-seco-5(10),6,8-cholestatrien-3-ol
    • CS-0111455
    • CHEBI:8403
    • Q139299
    • HDA46400N5
    • Precholecalciferol
    • (6Z)-tacalciol
    • DB-246737
    • G17405
    • Inchi: 1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h10,12-13,19,21,24-26,28H,6-9,11,14-18H2,1-5H3/b13-12-/t21-,24+,25-,26+,27-/m1/s1
    • InChI Key: YUGCAAVRZWBXEQ-WHTXLNIXSA-N
    • SMILES: O[C@H]1CCC(C)=C(C1)/C=C\C1=CCC[C@@]2(C)[C@H]1CC[C@@H]2[C@H](C)CCCC(C)C

Computed Properties

  • Exact Mass: 384.33900
  • Monoisotopic Mass: 384.339
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.7
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Density: 1.017
  • Boiling Point: 496°Cat760mmHg
  • Flash Point: 214.1°C
  • Refractive Index: 1.576
  • PSA: 20.23000
  • LogP: 7.61900

Previtamin D3 Pricemore >>

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